![molecular formula C5H10BrN5 B6180088 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine hydrobromide CAS No. 2613383-77-8](/img/no-structure.png)
5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine hydrobromide is a chemical compound with the CAS Number: 2613383-77-8 . It has a molecular weight of 220.07 . The IUPAC name for this compound is 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine hydrobromide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H9N5.BrH/c6-4-8-9-5-7-2-1-3-10(4)5;/h1-3H2,(H2,6,8)(H,7,9);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine hydrobromide involves the reaction of 3-amino-1,2,4-triazole with cyanogen bromide followed by reaction with 2-amino-4,6-dichloropyrimidine. The resulting product is then treated with hydrobromic acid to yield the final compound.", "Starting Materials": [ "3-amino-1,2,4-triazole", "cyanogen bromide", "2-amino-4,6-dichloropyrimidine", "hydrobromic acid" ], "Reaction": [ "Step 1: React 3-amino-1,2,4-triazole with cyanogen bromide in the presence of a suitable solvent to yield 5-amino-1,2,4-triazolo[1,5-a]pyrimidine.", "Step 2: React 5-amino-1,2,4-triazolo[1,5-a]pyrimidine with 2-amino-4,6-dichloropyrimidine in the presence of a suitable solvent to yield 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine.", "Step 3: Treat 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine with hydrobromic acid in the presence of a suitable solvent to yield 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-amine hydrobromide." ] } | |
CAS No. |
2613383-77-8 |
Molecular Formula |
C5H10BrN5 |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.